Cas no 119448-88-3 (Imidazo[1,5-a]pyridine-1-carbonitrile)

Imidazo[1,5-a]pyridine-1-carbonitrile is a heterocyclic organic compound featuring a fused imidazole and pyridine ring system with a nitrile functional group at the 1-position. This structure confers versatility in medicinal chemistry and materials science, serving as a valuable intermediate for synthesizing pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient core and reactive nitrile group enable diverse derivatization, facilitating the development of bioactive molecules or optoelectronic materials. The compound’s rigid bicyclic framework enhances stability, while its modular reactivity allows for selective functionalization. It is particularly useful in cross-coupling reactions, cyclizations, and as a precursor for heterocyclic scaffolds in drug discovery.
Imidazo[1,5-a]pyridine-1-carbonitrile structure
119448-88-3 structure
Product Name:Imidazo[1,5-a]pyridine-1-carbonitrile
CAS No:119448-88-3
MF:C8H5N3
MW:143.145400762558
MDL:MFCD22627949
CID:3041312
PubChem ID:21280354
Update Time:2025-11-02

Imidazo[1,5-a]pyridine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyridine-1-carbonitrile
    • H-imidazo[1,5-a]pyridine-1-carbonitrile
    • CS-0377270
    • SCHEMBL10677361
    • AKOS026719316
    • Y11384
    • AS-79428
    • F2185-0584
    • 119448-88-3
    • MDL: MFCD22627949
    • Inchi: 1S/C8H5N3/c9-5-7-8-3-1-2-4-11(8)6-10-7/h1-4,6H
    • InChI Key: MIOPOILJVITUGW-UHFFFAOYSA-N
    • SMILES: N12C=NC(C#N)=C1C=CC=C2

Computed Properties

  • Exact Mass: 143.048347172g/mol
  • Monoisotopic Mass: 143.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.1Ų

Imidazo[1,5-a]pyridine-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I289671-100mg
imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3
100mg
$ 275.00 2022-06-02
TRC
I289671-500mg
imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3
500mg
$ 1000.00 2022-06-02
TRC
I289671-1g
imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3
1g
$ 1540.00 2022-06-02
Alichem
A029191391-100mg
Imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 97%
100mg
$245.30 2023-09-04
Alichem
A029191391-250mg
Imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 97%
250mg
$373.80 2023-09-04
Alichem
A029191391-1g
Imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 97%
1g
$925.60 2023-09-04
Chemenu
CM287356-1g
Imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 97%
1g
$832 2021-08-18
Chemenu
CM287356-1g
Imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 97%
1g
$1021 2023-01-08
eNovation Chemicals LLC
D963334-100mg
imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 95%
100mg
$150 2024-06-06
eNovation Chemicals LLC
D963334-250mg
imidazo[1,5-a]pyridine-1-carbonitrile
119448-88-3 95%
250mg
$220 2024-06-06

Additional information on Imidazo[1,5-a]pyridine-1-carbonitrile

Recent Advances in the Study of Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) in Chemical Biology and Pharmaceutical Research

The compound Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug design, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in this area is the identification of Imidazo[1,5-a]pyridine-1-carbonitrile derivatives as potent inhibitors of specific protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that these derivatives exhibit high selectivity and efficacy against certain oncogenic kinases, with minimal off-target effects. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity, resulting in improved pharmacokinetic properties.

In addition to its anticancer potential, Imidazo[1,5-a]pyridine-1-carbonitrile has also been investigated for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv highlighted its ability to inhibit key enzymes in the NF-κB pathway, which plays a critical role in inflammatory responses. This finding opens new avenues for the development of novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and scalability of Imidazo[1,5-a]pyridine-1-carbonitrile have also been a focus of recent research. A 2022 paper in Organic Process Research & Development described a streamlined synthetic route that reduces the number of steps and improves yield, making it more feasible for large-scale production. This advancement is particularly important for pharmaceutical companies looking to incorporate this scaffold into their drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of Imidazo[1,5-a]pyridine-1-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a versatile tool in drug discovery and its ability to address unmet medical needs.

In conclusion, Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from oncology to inflammation, highlight its broad therapeutic potential. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its benefits.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd